Cas no 866620-29-3 (Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate
• CAS No: 866620-29-3
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 2149564
• Update Time: 2025-08-02

Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate
• RRCJBVSTRMKBGB-UHFFFAOYSA-N
• 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate

• Inchi： 1S/C14H20N4O3/c1-14(2,3)21-13(20)17-6-7-18(12(19)9-17)10-4-5-11(15)16-8-10/h4-5,8H,6-7,9H2,1-3H3,(H2,15,16)
• InChI Key： RRCJBVSTRMKBGB-UHFFFAOYSA-N
• SMILES： O(C(N1CC(N(C2C=NC(=CC=2)N)CC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate (CAS No. 866620-29-3)

The compound Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate (CAS No. 866620-29-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperazine core modified with a tert-butyl carboxylate group and an aminopyridine moiety, makes it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors, central nervous system (CNS) therapeutics, and anti-inflammatory agents.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound’s CAS No. 866620-29-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and process optimization. Its synthesis typically involves multi-step reactions, including Boc protection, amide coupling, and catalytic hydrogenation, which are critical topics in modern organic synthesis.

One of the key reasons for the growing interest in this compound is its potential application in targeted drug delivery systems. The aminopyridine fragment can enhance blood-brain barrier (BBB) penetration, a hot topic in neuropharmacology. Additionally, the tert-butyl carboxylate group offers excellent protecting group properties, making it a preferred choice for peptide synthesis and prodrug design. These features align with current trends in personalized medicine and bioconjugation techniques.

From a structural-activity relationship (SAR) perspective, Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate provides a versatile scaffold for lead optimization. Its piperazine-3-one core is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme active sites. This versatility has led to its inclusion in libraries for fragment-based drug discovery (FBDD), a methodology gaining traction in AI-driven drug design platforms.

Quality control and analytical characterization of CAS No. 866620-29-3 are critical for ensuring its suitability in GMP-compliant processes. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stability. These aspects are particularly important given the compound’s use in preclinical studies and formulation development, where consistency is paramount.

In summary, Tert-butyl 4-(6-aminopyridin-3-yl)-3-oxopiperazine-1-carboxylate represents a critical intermediate at the intersection of organic chemistry and pharmaceutical innovation. Its CAS No. 866620-29-3 is a hallmark of its identity in research circles, while its structural features continue to inspire novel applications in drug discovery and chemical biology. As the industry shifts toward green chemistry and sustainable synthesis, this compound’s role is expected to expand further.